Barium-138

• IUPAC Name: barium-138
• InChI: InChI=1S/Ba/i1+1
• InChI Key: DSAJWYNOEDNPEQ-OUBTZVSYSA-N
• Canonical SMILES: [Ba]
• Isomeric SMILES: [138Ba]
• Molecular Formula: Ba
• DSSTOX Substance ID: DTXSID40164473
• Molecular Weight: 137.905247 g/mol
• CAS No.: 15010-01-2

Description

Barium-138 is a stable isotope of the chemical element barium, which belongs to the alkaline earth metal group in the periodic table. It has an atomic number of 56 and a mass number of 138, making it the most abundant isotope of barium, accounting for approximately 71.7% of natural barium . This compound is characterized by its high atomic mass and stability, and it does not undergo radioactive decay.

Scientific Research Applications

Barium-138 has a wide range of applications in scientific research, including:

Chemistry: Used as a tracer in chemical reactions to study reaction mechanisms and pathways.

Biology: Employed in biological studies to investigate the role of barium in biological systems.

Medicine: This compound is used in the production of barium sulfate, which is a contrast agent for X-ray imaging and computed tomography (CT) scans.

Industry: Utilized in the manufacturing of ceramics, glass, and other materials where barium compounds are required.

Mechanism of Action

While Barium-138 itself does not have a specific mechanism of action, Barium ions have been shown to play a role in various biological processes. For example, Barium ions can increase forearm vascular resistance and inhibit potassium-induced vasodilation in human forearm resistance vessels.

Safety and Hazards

Barium, including Barium-138, is toxic to mammals if soluble compounds are ingested. Exposure to Barium can lead to various health conditions, including kidney diseases, neurological disorders, cardiovascular issues, mental disorders, and metabolic disorders.

Future Directions

Barium-138 has potential applications in quantum computing. Scientists have used this compound ions to cool down qubits, which are the basic units of quantum information. This could be a promising direction for future research and development in the field of quantum computing.

Preparation Methods

Synthetic Routes and Reaction Conditions

Barium-138 can be isolated from natural barium sources through various methods. One common method involves the use of ion exchange chromatography, where barium ions are separated based on their isotopic mass . This method is particularly useful for obtaining high-purity this compound for scientific research and industrial applications.

Industrial Production Methods

In industrial settings, this compound is typically produced as a byproduct of the extraction and processing of barium minerals such as barite (barium sulfate) and witherite (barium carbonate). The extraction process involves crushing the mineral ores, followed by chemical treatments to isolate barium compounds. These compounds are then subjected to further purification processes to obtain this compound .

Chemical Reactions Analysis

Types of Reactions

Barium-138, like other barium isotopes, undergoes various chemical reactions, including:

Oxidation: Barium reacts with oxygen to form barium oxide (BaO) and barium peroxide (BaO₂) under different conditions.

Reduction: Barium can be reduced from its compounds using strong reducing agents such as hydrogen or carbon.

Substitution: Barium can participate in substitution reactions, where it replaces other cations in compounds.

Common Reagents and Conditions

Oxidation: Barium reacts with oxygen at elevated temperatures to form barium oxide.

Reduction: Barium compounds can be reduced using hydrogen gas at high temperatures to yield elemental barium.

Substitution: Barium can replace other cations in aqueous solutions, particularly in the presence of complexing agents.

Major Products Formed

Barium Oxide (BaO): Formed by the oxidation of barium in the presence of oxygen.

Barium Peroxide (BaO₂): Formed by the oxidation of barium in excess oxygen.

Elemental Barium: Obtained by the reduction of barium compounds using hydrogen or carbon.

Comparison with Similar Compounds

Barium-138 can be compared with other stable isotopes of barium, such as barium-137 and barium-136. While all these isotopes share similar chemical properties, this compound is unique due to its higher natural abundance and stability . Other similar compounds include:

Barium-137: Another stable isotope of barium, accounting for approximately 11% of natural barium.

Barium-136: A stable isotope of barium, accounting for approximately 7.9% of natural barium.

This compound’s high natural abundance and stability make it particularly valuable for various scientific and industrial applications, distinguishing it from its isotopic counterparts.